Cas no 1251677-21-0 (3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one)
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propylquinolin-4-one
- 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
-
- Inchi: 1S/C20H15BrFN3O2/c1-2-9-25-11-16(18(26)15-10-14(22)7-8-17(15)25)20-23-19(24-27-20)12-3-5-13(21)6-4-12/h3-8,10-11H,2,9H2,1H3
- InChI Key: RMPJYRGHJFPRLI-UHFFFAOYSA-N
- SMILES: N1(CCC)C2=C(C=C(F)C=C2)C(=O)C(C2ON=C(C3=CC=C(Br)C=C3)N=2)=C1
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-0837-2μmol |
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one |
1251677-21-0 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-0837-5μmol |
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one |
1251677-21-0 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-0837-10μmol |
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one |
1251677-21-0 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-0837-20μmol |
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one |
1251677-21-0 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3406-0837-1mg |
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one |
1251677-21-0 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-0837-2mg |
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one |
1251677-21-0 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-0837-3mg |
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one |
1251677-21-0 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-0837-4mg |
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one |
1251677-21-0 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-0837-5mg |
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one |
1251677-21-0 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-0837-10mg |
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one |
1251677-21-0 | 10mg |
$79.0 | 2023-09-10 |
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
3-[3-(4-Bromophenyl)-1,2,4-Oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one (CAS No. 1251677-21-0)
The compound 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one, identified by the CAS registry number CAS No. 1251677-21-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydroquinolones, which are known for their versatile structures and wide-ranging biological activities.
The molecular structure of this compound is characterized by a quinolinone core with a dihydroquinoline moiety at position 4 and a fluorine atom at position 6. The oxadiazole ring at position 3 introduces additional complexity and functionality to the molecule. The presence of the bromine atom at the para position of the phenyl group further enhances its electronic properties and reactivity.
Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The combination of quinoline derivatives with oxadiazole rings has shown promising results in antitumor, antibacterial, and antiviral activities. For instance, researchers have reported that similar compounds exhibit significant inhibitory effects on various enzymes associated with cancer progression.
The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, cyclization reactions, and functional group transformations. The use of transition metal catalysts has been shown to improve the efficiency and yield of these reactions, making it more feasible for large-scale production.
In terms of applications, this compound has been explored for its potential in treating infectious diseases caused by drug-resistant pathogens. Its unique structure allows for selective binding to specific targets, such as viral proteins or bacterial enzymes, making it a promising candidate for novel therapeutic agents.
Moreover, computational studies using molecular docking techniques have provided insights into the binding modes of this compound with various biological targets. These studies have revealed that the oxadiazole ring plays a critical role in stabilizing interactions through hydrogen bonding and π–π stacking interactions.
Another area of interest is the exploration of this compound's photophysical properties. Due to its conjugated system and electron-withdrawing groups, it exhibits strong fluorescence under certain conditions. This property makes it a potential candidate for use in sensors, imaging agents, and optoelectronic devices.
Recent advancements in green chemistry have also influenced the synthesis and application of this compound. Researchers are increasingly focusing on developing environmentally friendly methods for its production and minimizing waste generation during the synthesis process.
In conclusion, the compound 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one (CAS No. 1251677-21-) represents a valuable addition to the arsenal of bioactive molecules with diverse applications in medicine and materials science.
1251677-21-0 (3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)